Cas no 2305393-13-7 (N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)prop-2-enamide)

• Product Name: N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)prop-2-enamide
• CAS No: 2305393-13-7
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 6214384
• PubChem ID: 137928640
• Update Time: 2025-05-20

N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)prop-2-enamide
• 2305393-13-7
• EN300-26595735
• Z3405285545
• N-(5,6-Dimethoxy-3-oxo-1,2-dihydroinden-1-yl)prop-2-enamide

• Inchi： 1S/C14H15NO4/c1-4-14(17)15-10-7-11(16)9-6-13(19-3)12(18-2)5-8(9)10/h4-6,10H,1,7H2,2-3H3,(H,15,17)
• InChI Key： KRLLFIJXBDGHLS-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=CC=2C(C1)NC(C=C)=O)OC)OC

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.6Ų

Additional information on N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)prop-2-enamide

Introduction to N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)prop-2-enamide (CAS No. 2305393-13-7)

N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)prop-2-enamide (CAS No. 2305393-13-7) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of heterocyclic amides, which are widely studied for their therapeutic applications. The presence of functional groups such as methoxy and keto moieties in its structure contributes to its reactivity and makes it a promising candidate for further investigation.

The molecular structure of N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)prop-2-enamide is characterized by a fused indene ring system with substituents that enhance its pharmacological profile. Specifically, the 5,6-dimethoxy group and the 3-oxo functionality play crucial roles in modulating the compound's interactions with biological targets. These features make it an intriguing subject for researchers exploring novel drug candidates.

In recent years, there has been a growing interest in indene derivatives due to their demonstrated efficacy in various pharmacological contexts. The indene scaffold is known for its ability to interact with biological receptors and enzymes, making it a valuable building block for medicinal chemistry. N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)prop-2-enamide, with its specific substitution pattern, is believed to exhibit unique pharmacological properties that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new pharmaceutical agents. The structural features of N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)prop-2-enamide suggest that it may possess inhibitory activity against certain enzymes or receptors involved in disease pathways. For instance, studies have indicated that indene derivatives can modulate inflammatory responses and neural signaling pathways, which are relevant to conditions such as cancer, neurodegenerative disorders, and autoimmune diseases.

The synthesis of N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)prop-2-enamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the indene core through cyclization reactions, followed by functional group modifications to introduce the methoxy and keto groups. The final step involves the formation of the amide bond between the indene derivative and propenenitrile or a similar precursor.

Evaluation of the pharmacological activity of N-(5,6-dimethoxy-3-oxyo strong >)-indanyl)propenamid) has been conducted using both in vitro and in vivo models. Preliminary results have shown promising interactions with target proteins, suggesting potential therapeutic benefits. For example, laboratory studies have demonstrated that this compound can inhibit the activity of enzymes associated with cell proliferation and survival pathways. These findings align with current research trends aimed at identifying novel inhibitors for use in oncology and other therapeutic areas.

The chemical stability and solubility profile of N-(5,6-dimethoxy strong >)-indanyl)propenamid) are also critical factors to consider in its development as a pharmaceutical agent. The presence of polar functional groups enhances its solubility in aqueous media, which is advantageous for formulation purposes. Additionally, its stability under various storage conditions ensures that it remains viable for clinical use.

In conclusion, N-(5,6-,dimethoxy-,3-,oxo-,2, dihydro-, 1H)indenyl)pro,-enamid (CAS No. 230539,-13,7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic potential. As our understanding of disease mechanisms continues to evolve,this compound holds promise as a valuable tool in the development of novel treatments for various human diseases.